
cycloeucalenol chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cycloeucalenol

Cat. No.: B201777 Get Quote

Cycloeucalenol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Cycloeucalenol, a tetracyclic triterpenoid alcohol, is a key intermediate in the biosynthesis of

phytosterols in plants. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and known biological activities of cycloeucalenol.
Detailed methodologies for its isolation and cytotoxicity assessment are presented, along with

a summary of its biosynthetic pathway. While recognized for its potential anti-inflammatory,

antioxidant, and anticancer properties, this guide also highlights the current gaps in the

scientific literature regarding detailed experimental protocols and mechanistic studies for these

activities, offering a roadmap for future research endeavors.

Chemical Structure and Properties
Cycloeucalenol is a natural organic compound with a complex chemical structure. It is

classified as a 3β-sterol, a pentacyclic triterpenoid, and a member of the phytosterol group.[1]

Its structure is derived from a hydride of a 5α-ergostane.[1]
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IUPAC Name: (3β,4α,5α,9β)-4,14-Dimethyl-9,19-cycloergost-24(28)-en-3-ol[2]

Chemical Formula: C₃₀H₅₀O[3]

CAS Number: 469-39-6[3]

A two-dimensional representation of the chemical structure of cycloeucalenol is provided

below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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